Cas no 62378-72-7 (3,5-Hexadien-2-one, 6-(4-methoxyphenyl)-)

• Product name: 3,5-Hexadien-2-one, 6-(4-methoxyphenyl)-
• CAS No: 62378-72-7
• MF: C₁₃H₁₄O₂
• MW: 202.24906
• CID: 447165
• PubChem ID: 71387031

3,5-Hexadien-2-one, 6-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadien-2-one, 6-(4-methoxyphenyl)-
• 6-(4-methoxyphenyl)hexa-3,5-dien-2-one
• 62378-72-7
• DTXSID30809169

• Inchi： InChI=1S/C13H14O2/c1-11(14)5-3-4-6-12-7-9-13(15-2)10-8-12/h3-10H,1-2H3
• InChI Key： KPRAGSGDXLEWGJ-UHFFFAOYSA-N
• SMILES： CC(=O)C=CC=CC1=CC=C(C=C1)OC

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles